Cas no 770-04-7 (Benzoyl chloride, 3-(methylthio)-)

• Product Name: Benzoyl chloride, 3-(methylthio)-
• CAS No: 770-04-7
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 4181133
• PubChem ID: 13139569
• Update Time: 2025-04-24

Benzoyl chloride, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(methylthio)-
• 3 - (methylsulfanyl)benzoyl chloride
• 770-04-7
• DTXSID701306808
• SCHEMBL9902272
• 3-(Methylthio)benzoyl chloride

• Inchi： 1S/C8H7ClOS/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
• InChI Key： ZHEUNRNODMCLOP-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 185.9906137Da
• Monoisotopic Mass: 185.9906137Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų